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Get Quote

Executive Summary
2,6-Dimethoxy-3-methylbenzoic acid (CAS: 5211-65-4 for methyl ester analog reference;

specific acid structure analysis below) is a trisubstituted benzoic acid derivative often

encountered as a metabolite of plant polyphenols (e.g., anthocyanins) or as a degradation

product in drug stability studies.

Its analysis presents a specific challenge: distinguishing it from regioisomers (e.g., 2,4-

dimethoxy-3-methylbenzoic acid) that share identical molecular weights (isobaric). This guide

details the unique "Double Ortho Effect" fragmentation pathway that serves as the definitive

fingerprint for the 2,6-substitution pattern, distinguishing it from isomers that lack this steric and

electronic configuration.

Key Differentiator
The 2,6-dimethoxy substitution pattern forces the carboxylic acid group out of planarity and

facilitates a specific 1,5-hydrogen transfer mechanism, leading to a diagnostic loss of 47 Da
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(OH + CH₂O) or 30 Da (CH₂O), which is significantly suppressed in 2,4- or 3,5-isomers.

Technical Specifications & Structural Context
Feature Specification

Compound Name 2,6-Dimethoxy-3-methylbenzoic acid

Molecular Formula C₁₀H₁₂O₄

Exact Mass (Monoisotopic) 196.0736 Da

Core Structure Benzoic Acid

Substituents -OCH₃ (Positions 2, 6); -CH₃ (Position 3)

Key Physico-chemical Trait

Steric Inhibition of Resonance: The two ortho-

methoxy groups force the -COOH group

perpendicular to the benzene ring.

Experimental Protocol: GC-MS/LC-MS Workflow
To replicate the fragmentation patterns described, the following protocol is recommended. This

workflow ensures sufficient ionization energy to trigger the diagnostic rearrangements.[1]

Sample Preparation
Extraction: Dissolve 1 mg of standard in 1 mL Methanol (LC-MS) or Ethyl Acetate (GC-MS).

Derivatization (Optional for GC): While the free acid can be analyzed, methylation (using

diazomethane or BF₃-MeOH) to the methyl ester often improves peak shape. Note: The

fragmentation discussion below focuses on the free acid form.

MS Parameters (Direct Infusion / ESI)
Ionization Mode: Negative Mode (ESI-) is standard for acids; however, Positive Mode (ESI+)

or Electron Impact (EI, 70eV) provides richer structural fragmentation data for isomer

differentiation.

Collision Energy (CID): Stepped energy (10, 20, 40 eV) is critical to observe the sequential

losses described below.
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Fragmentation Analysis: The "Double Ortho"
Mechanism
The mass spectrum of 2,6-dimethoxy-3-methylbenzoic acid is dominated by the interaction

between the central carboxyl group and the flanking methoxy groups.

Primary Fragmentation Pathway (Positive Ion / EI)
Molecular Ion (M⁺):m/z 196

The radical cation is formed.[1][2][3] Due to the electron-donating methoxy groups, the

molecular ion is relatively stable and usually prominent.

Diagnostic Step 1: The Ortho Effect (Loss of OH + CH₂O)

Transition: m/z 196 → m/z 149 (Loss of 47 Da)

Mechanism:

1. H-Transfer: A hydrogen atom from one of the ortho-methoxy groups (-OCH₃) transfers to

the carbonyl oxygen of the carboxylic acid via a 6-membered transition state.

2. Elimination: This triggers the loss of an OH radical (17 Da) followed immediately by the

loss of Formaldehyde (CH₂O) (30 Da) from the now-activated methoxy group.

3. Result: This sequence (M - 17 - 30 = M - 47) is highly specific to ortho-methoxybenzoic

acids.[1]

Secondary Fragment: Decarbonylation

Transition: m/z 149 → m/z 121 (Loss of CO, 28 Da)

Mechanism: The resulting ion loses carbon monoxide (CO) to stabilize the ring structure,

often forming a substituted tropylium-like ion or a stabilized phenyl cation.

Visualizing the Pathway
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Molecular Ion (M+)
m/z 196

[C10H12O4]+

1,5-H Shift Intermediate
(Distorted Geometry)

Ortho Effect
(Steric Drive)

Standard Acid Loss
m/z 179 [M-OH]

m/z 151 [M-COOH]

Minor Pathway
(Competes in Isomers)

Diagnostic Fragment
m/z 149

[M - (OH + CH2O)]+

- OH (17)
- CH2O (30)

Secondary Fragment
m/z 121

[m/z 149 - CO]+

- CO (28)

Click to download full resolution via product page

Caption: The dominant "Ortho Effect" pathway (solid lines) vs. the standard benzoic acid

fragmentation (dashed).

Comparative Analysis: 2,6-Isomer vs. Alternatives
The "Performance" of this spectral pattern is defined by its specificity. When compared to its

most likely impurity or isomer, 2,4-dimethoxy-3-methylbenzoic acid, the spectral signature

changes drastically.

Comparison Table: Diagnostic Ions
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Feature
2,6-Dimethoxy-3-

methyl (Product)
2,4-Dimethoxy-3-

methyl (Alternative)
Mechanistic Reason

Base Peak (High

Energy)
m/z 149 (M - 47)

m/z 179 (M - 17) or

151 (M - 45)

2,6-isomer has two

ortho-methoxy groups

driving the complex

rearrangement. 2,4-

isomer behaves like a

standard acid.

[M - H₂O]⁺ Signal High Intensity Low / Negligible

Steric crowding in 2,6-

isomer favors water

elimination over

simple deprotonation.

[1]

Molecular Ion Stability Very High (90-100%) Moderate (50-70%)

The "pincer" effect of

2,6-methoxy groups

stabilizes the radical

cation.

Key Distinction Presence of m/z 149
Absence/Low

abundance of m/z 149

The 2,4-isomer lacks

the second ortho-

group required for the

symmetric "double"

probability of H-

transfer.

Why This Matters for Drug Development
In metabolic studies, a hydroxylation at the 6-position of a 2-methoxy-3-methylbenzoic acid

precursor is a common biotransformation.

False Positive Risk: Relying solely on the Molecular Ion (196) will fail to distinguish the

metabolites.

Solution: Monitor the 196 → 149 transition in MRM (Multiple Reaction Monitoring) modes. If

the 149 fragment is absent, the metabolite is likely the 2,4- or 2,5-isomer, not the 2,6-

species.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15324579/docs#comparative-guide-mass-
spectrometry-fragmentation-of-2-6-dimethoxy-3-methylbenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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